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Get Quote

The efficacy of DMPT is dose-dependent, with optimal levels enhancing growth, feed intake, and intestinal

health. The table below summarizes the key quantitative findings from recent studies.

Key
Performance
Indicator

Observed Effect of
DMPT Supplementation

Optimal
Dosage Range
(mg/kg diet)

Significance & Notes

Feed Intake (FI) Significantly increased [1] 54.8 - 122.6 [1] Reverses reduced FI in all-plant
protein diets.

Percent Weight
Gain (PWG)

Significantly increased [1] 54.8 - 122.6 [1] Effect is dose-dependent.

Specific Growth
Rate (SGR)

Significantly increased [2] 100 - 300 [2]

Feed Conversion
Ratio (FCR)

Significantly reduced [2] 100 - 300 [2] Indicates improved feed efficiency.

Gill Rot
Morbidity

Significantly decreased
[3]

120 - 440 (as
Br-DMPT) [3]

Protects against Flavobacterium
columnare infection.

Antioxidant
Capacity

Enhanced intestinal and
gill status [3] [1]

54.8 - 122.6 [1] Increases activities of SOD, CAT,
GPx; reduces MDA & PC

(oxidative damage markers).
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Key
Performance
Indicator

Observed Effect of
DMPT Supplementation

Optimal
Dosage Range
(mg/kg diet)

Significance & Notes

Intestinal
Structural
Integrity

Improved morphology
and barrier function [1]

54.8 - 122.6 [1] Alleviates oxidative damage and
improves digestive capacity.

Detailed Experimental Protocols

Diet Preparation and Formulation

This protocol is adapted from studies that successfully evaluated DMPT in all-plant protein diets for on-

growing grass carp (initial weight ~ 264 g) [1].

Basal Diet: Formulate an all-plant protein diet, isonitrogenous and isolipidic to a reference fishmeal
(FM) diet. Fishmeal can be entirely replaced by soybean-condensed protein (SPC) [1].

DMPT Supplementation:
Source: Use purified DMPT (Dimethyl-β-propiothetine) or its derivative (2-Carboxyethyl)

dimethylsulfonium Bromide (Br-DMPT) [3] [1].
Dosages: Prepare experimental diets by supplementing the basal diet with DMPT at graded

levels. A relevant range is 0 mg/kg (control), 40, 80, 120, and 160 mg/kg [1]. For specific
protective effects against gill infection, a range of 0 to 520 mg/kg Br-DMPT has been used [3].

Mixing Procedure:
Weigh and thoroughly mix all dry ingredients.

Add lipids (e.g., soy oil) and mix.
Add DMPT, previously dissolved in distilled water, and mix thoroughly.

Add remaining distilled water and mix to achieve a consistent blend.
Pellet the diet using a pellet mill (e.g., 2.0-2.5 mm diameter).

Air-dry the pellets at room temperature and store at -20°C until use [1] [4].

Growth Performance Trial

Experimental Design: Use a completely randomized design. Randomly distribute grass carp of a

targeted size (e.g., on-growing stage, ~250g) into aquaria or tanks. Each dietary group should have at
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least three replicates [1] [5].

Feeding Regime: Hand-feed the fish to apparent satiation 2-3 times daily (e.g., at 8:00, 13:00, and
17:00) [2]. The trial should last for 8-12 weeks [6] [1].

Sample Collection: Weigh all fish at the beginning and end of the trial to calculate growth metrics.
Count mortalities to determine survival rates.

Sample Collection and Analysis

Blood Collection: Anesthetize fish and draw blood from the caudal vein. Centrifuge to collect serum

for analyzing neuropeptide Y (NPY) and other hormone levels [1].
Tissue Sampling: Dissect and collect the intestine, liver, and gill tissues.

Histology: Fix sections in formalin for Hematoxylin and Eosin (H&E) staining to examine tissue
structure and integrity [7] [3].

Biochemical Assays: Homogenize tissue samples in cold saline solution and centrifuge to
collect the supernatant. Use commercial kits to measure:

Antioxidant Enzymes: Superoxide Dismutase (SOD), Catalase (CAT), Glutathione
Peroxidase (GPx) [3] [1].

Oxidative Damage Markers: Malondialdehyde (MDA) and Protein Carbonyl (PC) content
[7] [1].

Molecular Analysis: Extract RNA from tissues and perform quantitative real-time PCR (qPCR)
to analyze the expression of genes related to:

Antioxidant Defense: Nrf2, CuZnSOD, MnSOD, CAT, GPx1 [1].
Feeding Regulation: NPY [1].

Inflammation & Apoptosis: p38MAPK, TLR4, NF-κB [7].

Mechanisms of Action: DMPT Signaling Pathways

DMPT enhances grass carp performance through multiple interconnected pathways, primarily by stimulating

feeding and enhancing the antioxidant defense system.

Feeding Stimulation Pathway

DMPT acts as a potent feeding stimulant by directly influencing the brain's feeding center.
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DMPT Feeding Stimulation Pathway
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Antioxidant and Intestinal Health Pathway

In the intestine, DMPT activates the Nrf2 signaling pathway, which is crucial for combating oxidative stress.
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DMPT Antioxidant and Intestinal Health Pathway
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Conclusion and Application

In conclusion, dietary DMPT supplementation is a highly effective nutritional strategy for sustainable grass

carp aquaculture. The recommended application protocol is to add 54.8 to 122.6 mg of DMPT per kg of all-

plant protein diet to significantly improve feed palatability, growth performance, and intestinal health by

enhancing antioxidant capacity through the Nrf2 pathway. For specific protection against bacterial challenges

like Flavobacterium columnare, higher doses up to 440 mg/kg (as Br-DMPT) may be considered [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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